(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide

• IUPAC Name: (4S)-6-chloro-1,1-dioxo-3,4-dihydro-2H-thieno[3,2-e]thiazin-4-ol
• InChI: InChI=1S/C6H6ClNO3S2/c7-5-1-3-4(9)2-8-13(10,11)6(3)12-5/h1,4,8-9H,2H2/t4-/m1/s1
• InChI Key: OFJGKGNJDCLNPM-SCSAIBSYSA-N
• Canonical SMILES: C1C(C2=C(SC(=C2)Cl)S(=O)(=O)N1)O
• Isomeric SMILES: C1[C@H](C2=C(SC(=C2)Cl)S(=O)(=O)N1)O
• Molecular Formula: C6H6ClNO3S2
• DSSTOX Substance ID: DTXSID50471786
• Molecular Weight: 239.7 g/mol
• CAS No.: 160982-16-1, 138890-89-8

Description

“(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide” is a chemical compound with the CAS Number: 160982-16-1. It has a molecular weight of 239.7 and is typically stored in a dark place under an inert atmosphere at temperatures between 2-8°C. The compound is solid in physical form.

Molecular Structure Analysis

The molecular formula of this compound is C6H6ClNO3S2. Unfortunately, the search results do not provide specific information about the molecular structure of this compound.

Physical and Chemical Properties Analysis

This compound is a white to almost white powder or crystal. It has a melting point range of 128.0 to 132.0 °C. The specific rotation [a]20/D is -4.0 to -6.0 deg (C=1, MeOH). It is soluble in methanol.

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261) and rinsing cautiously with water for several minutes in case of eye contact (P305+P351+P338).

Mechanism of Action

Target of Action

The primary target of this compound, also known as Brinzolamide, is carbonic anhydrase II (CA-II) . CA-II is an enzyme that plays a crucial role in the regulation of pH and fluid balance in various tissues. In the context of ocular health, it contributes to the production of aqueous humor, the fluid that maintains intraocular pressure.

Mode of Action

Brinzolamide is a highly specific, non-competitive, and reversible inhibitor of CA-II . By inhibiting CA-II, it reduces the production of aqueous humor, thereby decreasing intraocular pressure. This makes it an effective treatment for conditions like ocular hypertension or open-angle glaucoma, where increased intraocular pressure can lead to vision loss .

Pharmacokinetics

This allows for localized treatment of the eye, reducing the potential for systemic side effects. It’s also worth noting that Brinzolamide has a higher lipophilicity than some other CA inhibitors, which may facilitate its diffusion across the blood-retinal barrier .

Result of Action

The primary result of Brinzolamide’s action is the reduction of intraocular pressure in patients with ocular hypertension or open-angle glaucoma . By inhibiting CA-II and reducing the production of aqueous humor, it helps to prevent vision loss associated with these conditions.